Cas no 925698-48-2 (3-(2-Phenylethyl)-1,2,4-Oxadiazole-5-propanol)

3-(2-Phenylethyl)-1,2,4-Oxadiazole-5-propanol structure
925698-48-2 structure
Product Name:3-(2-Phenylethyl)-1,2,4-Oxadiazole-5-propanol
CAS No:925698-48-2
MF:C13H16N2O2
MW:232.278343200684
CID:2113087
Update Time:2023-08-04

3-(2-Phenylethyl)-1,2,4-Oxadiazole-5-propanol Chemical and Physical Properties

Names and Identifiers

    • 3-(2-phenylethyl)-1,2,4-Oxadiazole-5-propanol
    • SNBOAAKEXVIESN-UHFFFAOYSA-N
    • 3-[3-(2-phenylethyl)-1,2,4-oxadiazol-5-yl]-1-propanol
    • 3-(2-Phenylethyl)-1,2,4-Oxadiazole-5-propanol
    • Inchi: 1S/C13H16N2O2/c16-10-4-7-13-14-12(15-17-13)9-8-11-5-2-1-3-6-11/h1-3,5-6,16H,4,7-10H2
    • InChI Key: SNBOAAKEXVIESN-UHFFFAOYSA-N
    • SMILES: O1C(CCCO)=NC(CCC2C=CC=CC=2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 208
  • Topological Polar Surface Area: 59.2

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